Cas no 1804268-73-2 (6-Chloro-4-hydroxymethyl-1H-benzimidazole)

• Product Name: 6-Chloro-4-hydroxymethyl-1H-benzimidazole
• CAS No: 1804268-73-2
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 4825649
• Update Time: 2025-05-25

6-Chloro-4-hydroxymethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-hydroxymethyl-1H-benzimidazole

• Inchi： 1S/C8H7ClN2O/c9-6-1-5(3-12)8-7(2-6)10-4-11-8/h1-2,4,12H,3H2,(H,10,11)
• InChI Key： DTDWRZFVPCFXHO-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(CO)=C1)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.2
• Topological Polar Surface Area: 48.9

Additional information on 6-Chloro-4-hydroxymethyl-1H-benzimidazole

6-Chloro-4-hydroxymethyl-1H-benzimidazole: A Comprehensive Overview

6-Chloro-4-hydroxymethyl-1H-benzimidazole, with the CAS number 1804268-73-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of benzimidazole, a heterocyclic aromatic compound with two nitrogen atoms in its structure. The presence of a chlorine atom at the 6th position and a hydroxymethyl group at the 4th position introduces unique chemical properties that make it a valuable molecule for various applications.

The synthesis of 6-Chloro-4-hydroxymethyl-1H-benzimidazole typically involves multi-step reactions, often starting from o-phenylenediamine or other benzimidazole precursors. The introduction of the hydroxymethyl group and chlorine substituent requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

One of the most intriguing aspects of 6-Chloro-4-hydroxymethyl-1H-benzimidazole is its biological activity. Studies have shown that this compound exhibits potent antioxidant properties, making it a promising candidate for applications in drug development. Its ability to scavenge free radicals and reduce oxidative stress could be beneficial in treating conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its biological applications, 6-Chloro-4-hydroxymethyl-1H-benzimidazole has shown potential in materials science. Its aromatic structure and functional groups make it suitable for use in the development of advanced materials, such as organic semiconductors and sensors. Researchers have explored its use in creating high-performance electronic devices, where its unique electronic properties could enhance device functionality.

The chemical stability of 6-Chloro-4-hydroxymethyl-1H-benzimidazole is another key feature that makes it attractive for various applications. Its resistance to degradation under harsh conditions ensures its suitability for long-term use in demanding environments. Recent studies have also highlighted its potential as a catalyst in organic reactions, where it can accelerate reaction rates and improve product yields.

In conclusion, 6-Chloro-4-hydroxymethyl-1H-benzimidazole is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in science and technology.